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Compound of Interest

Compound Name: Dipropylene Glycol

Cat. No.: B041319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biodegradability and

environmental fate of dipropylene glycol (DPG). Drawing upon a range of scientific studies

and international testing guidelines, this document details the environmental persistence,

bioaccumulation potential, and ecotoxicity of DPG. Quantitative data are presented in

structured tables for clarity, and detailed experimental protocols for key studies are provided.

Furthermore, signaling pathways and experimental workflows are visualized using Graphviz

diagrams to facilitate understanding.

Executive Summary
Dipropylene glycol is a colorless, nearly odorless liquid with a high boiling point and low vapor

pressure. It is widely used as a solvent, plasticizer, and humectant in various industrial and

consumer products, including cosmetics, fragrances, and pharmaceuticals. Understanding its

environmental profile is crucial for assessing its overall safety and sustainability.

Studies consistently demonstrate that dipropylene glycol is readily biodegradable, meaning it

is unlikely to persist in the environment. It exhibits low potential for bioaccumulation in aquatic

organisms and displays low toxicity to a range of environmental species. This guide

synthesizes the available data to provide a detailed technical resource for professionals

working with this versatile chemical.
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Biodegradability of Dipropylene Glycol
The biodegradability of a chemical substance is a critical indicator of its environmental

persistence. Dipropylene glycol has been the subject of numerous studies to determine its

susceptibility to microbial degradation under various conditions. The primary methods for

assessing biodegradability include tests for ready biodegradability and inherent

biodegradability.

Ready Biodegradability:

Ready biodegradability tests, such as the OECD 301 series, provide stringent conditions to

assess whether a substance will undergo rapid and ultimate degradation in an aerobic

environment. Dipropylene glycol has been shown to be readily biodegradable in these tests.

For instance, in an OECD 301F (Manometric Respirometry) test, DPG achieved 82%

biodegradation over 28 days. While it did not meet the 10-day window criterion in one study,

this is often not applied to substances like DPG which are mixtures of isomers that may

biodegrade sequentially.

Inherent Biodegradability:

Inherent biodegradability tests, such as the OECD 302 series, are designed to assess whether

a substance has the potential to biodegrade, albeit at a slower rate. In a Zahn-Wellens test

(similar to OECD 302B), dipropylene glycol demonstrated greater than 70% degradation

within 28 days, classifying it as inherently biodegradable. Another study using the Modified

SCAS Test (OECD 302A) found 83.6% biodegradation.

Quantitative Biodegradation Data
The following tables summarize the key quantitative data on the biodegradability of

dipropylene glycol from various studies.

Table 1: Ready and Inherent Biodegradability of Dipropylene Glycol
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Test Guideline Duration Result Classification

OECD 301F 28 days
82% degradation (O₂

consumption)

Readily

Biodegradable

OECD 302A (Modified

SCAS)
- 83.6% degradation

Inherently

Biodegradable

Zahn-Wellens Test 28 days >70% degradation
Inherently

Biodegradable

Soil Bacterium 28 days >70% degradation Biodegradable in soil

Corynebacterium sp. 23 hours >90% degradation

Rapidly biodegradable

under specific

conditions

Table 2: Biochemical Oxygen Demand (BOD) and Chemical Oxygen Demand (COD) of

Dipropylene Glycol

Parameter Value Method

BOD₅ 92 mg/L APHA No. 219

COD 1840 mg/g APHA No. 219

BOD₅/COD Ratio 0.049 -

Environmental Fate of Dipropylene Glycol
The environmental fate of a chemical describes its transport and transformation in various

environmental compartments.

Partitioning:

Due to its high water solubility and low vapor pressure, dipropylene glycol is expected to

partition primarily to water and soil. The log octanol-water partition coefficient (log Kow) for

DPG is -1.07, indicating a low potential for partitioning into fatty tissues of organisms.

Bioaccumulation:
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Bioaccumulation is the process by which a substance is absorbed by an organism from water

and food at a rate greater than that at which it is lost. The low log Kow of dipropylene glycol
suggests a low bioaccumulation potential. This is confirmed by experimental data, with

measured bioconcentration factors (BCF) in fish ranging from 0.3 to 4.6. These values are well

below the threshold for concern (typically BCF > 500).

Ecotoxicity:

Dipropylene glycol exhibits low toxicity to aquatic organisms. The following table summarizes

key ecotoxicity data.

Table 3: Ecotoxicity of Dipropylene Glycol

Organism Test Duration Endpoint Value (mg/L)

Fish (Carassius

auratus)
24 hours LC₅₀ >5,000

Amphibian (Rana

brevipoda porosa)
48 hours LC₅₀ 5,300

Amphibian (Xenopus

laevis)
48 hours LC₅₀ 3,181

Daphnia magna

(Water Flea)
48 hours EC₅₀ >100

Algae (Desmodesmus

subspicatus)
72 hours EC₅₀ >100

Bacteria

(Pseudomonas

putida)

18 hours EC₁₀ 1,000

Experimental Protocols
This section provides detailed methodologies for the key experiments cited in this guide.

OECD Guideline 301F: Manometric Respirometry Test
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This test determines the ready biodegradability of a substance by measuring oxygen

consumption.

1. Principle: A known volume of inoculated mineral medium containing the test substance as

the sole source of organic carbon is stirred in a closed flask. The consumption of oxygen is

measured over 28 days.

2. Materials:

Mineral Medium: A solution containing essential mineral salts (e.g., potassium phosphate,

magnesium sulfate, calcium chloride, ferric chloride).

Inoculum: Activated sludge from a domestic wastewater treatment plant, washed and

aerated.

Test Substance: Dipropylene glycol.

Reference Substance: A readily biodegradable substance like sodium benzoate or aniline.

Apparatus: Respirometer with closed flasks, temperature-controlled incubator, magnetic

stirrers.

3. Procedure:

Prepare the mineral medium and add the inoculum to achieve a suspended solids

concentration of approximately 30 mg/L.

Add the test substance to the test flasks at a concentration of 100 mg/L.

Prepare blank flasks (inoculum and mineral medium only) and reference flasks (inoculum,

mineral medium, and reference substance).

Seal the flasks and place them in the respirometer at a constant temperature (20 ± 1 °C) in

the dark.

Stir the contents of the flasks continuously.

Record the oxygen consumption at regular intervals for up to 28 days.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b041319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculate the percentage of biodegradation by comparing the oxygen consumed by the test

substance to its theoretical oxygen demand (ThOD).

OECD Guideline 302B: Zahn-Wellens/EMPA Test
This test assesses the inherent biodegradability of a substance.

1. Principle: The test substance is incubated with a relatively high concentration of activated

sludge in a mineral medium. Biodegradation is determined by measuring the removal of

dissolved organic carbon (DOC).

2. Materials:

Mineral Medium: As per OECD 301.

Inoculum: Activated sludge with a suspended solids concentration of 0.2 to 1.0 g/L.

Test Substance: Dipropylene glycol.

Reference Substance: A substance known to be inherently biodegradable, such as

diethylene glycol.

Apparatus: Aeration vessels, magnetic stirrers, DOC analyzer.

3. Procedure:

Add the test substance (50-400 mg/L DOC) and activated sludge to the mineral medium in

the aeration vessels.

Prepare a blank control with only activated sludge and mineral medium.

Aerate the vessels continuously and maintain a constant temperature (20-25 °C).

Take samples at regular intervals, filter them, and analyze the filtrate for DOC.

The test duration is typically 28 days.

Calculate the percentage of DOC removal over time, corrected for the blank.
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OECD Guideline 305: Bioaccumulation in Fish
This guideline describes a procedure to determine the bioconcentration factor (BCF) of a

substance in fish.

1. Principle: Fish are exposed to the test substance in water under flow-through conditions for a

defined period (uptake phase), followed by a period in clean water (depuration phase). The

concentration of the test substance in the fish tissue is measured over time.

2. Materials:

Test Organism: A suitable fish species, such as Zebrafish (Danio rerio) or Rainbow Trout

(Oncorhynchus mykiss).

Test Substance: Dipropylene glycol.

Apparatus: Flow-through aquarium system, analytical equipment for quantifying the test

substance in water and fish tissue (e.g., GC-MS).

3. Procedure:

Acclimation: Acclimate the fish to the test conditions.

Uptake Phase: Expose the fish to a constant, sublethal concentration of the test substance in

the water for a period of up to 28 days.

Sample fish and water at predetermined intervals for analysis of the test substance

concentration.

Depuration Phase: Transfer the remaining fish to a clean water system and monitor the

decrease in the test substance concentration in their tissues over time.

Analysis: Analyze the concentration of the test substance in fish tissue and water samples.

Calculation: Calculate the BCF as the ratio of the concentration of the test substance in the

fish to its concentration in the water at steady state.
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The following diagrams illustrate the workflows of the key experimental protocols.
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OECD 301F Experimental Workflow
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Environmental Fate of Dipropylene Glycol

Conclusion
The comprehensive data presented in this technical guide indicate that dipropylene glycol
has a favorable environmental profile. It is readily biodegradable and does not persist in the

environment. Furthermore, its low potential for bioaccumulation and low ecotoxicity suggest a
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minimal risk to aquatic ecosystems under normal use and disposal scenarios. This information

is critical for researchers, scientists, and drug development professionals in conducting

thorough environmental risk assessments and in the development of sustainable products.

To cite this document: BenchChem. [The Biodegradability and Environmental Fate of
Dipropylene Glycol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041319#biodegradability-and-environmental-fate-of-
dipropylene-glycol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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